Cas no 17530-69-7 (3-Chloro-5,5-dimethylcyclohex-2-enone)

• Product Name: 3-Chloro-5,5-dimethylcyclohex-2-enone
• CAS No: 17530-69-7
• MF: C₈H₁₁ClO
• MW: 158.625341653824
• MDL: MFCD00051620
• CID: 87858
• PubChem ID: 140243
• Update Time: 2025-05-23

3-Chloro-5,5-dimethylcyclohex-2-enone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5,5-dimethylcyclohex-2-enone
• 3-Chloro-5,5-dimethyl-2-cyclohexen-1-one
• 2-Cyclohexen-1-one, 3-chloro-5,5-dimethyl-
• 3-chloro-5,5-dimethylcyclohex-2-en-1-one
• 3-chloro-5,5-dimethyl-cyclohex-2-enone
• 3-chloro-5,5-dimethylcyclohexen-3-one
• 5,5-dimethyl-3-chloro-2-cyclohexenone
• 3-Chloro-5,5-dimethyl-2-cyclohexenone
• 5,5-Dimethyl-3-chlorocyclohex-2-enone
• 3-Chloro-5,5-dimethy1-2-cyclohexen-1-one
• 5,5-Dimethyl-3-chloro-2-cyclohexen-1-one
• NISTC17530697
• LABOTEST-BB LT01147600
• A812073
• E73W928G5O
• FT-0615435
• MFCD00051620
• 3 -chloro-5,5-dimethyl-2-cyclohexene-1-one
• 17530-69-7
• Q27276953
• 3-Chloro-5,5-dimethyl-2-cyclohexen-1-one, AldrichCPR
• AKOS002675787
• 3-CHLORO-5,5-DIMETHYLCYCLOHEX-2-ENE-1-ONE
• DTXSID20169966
• D72490
• SCHEMBL1515964
• AS-65628
• CS-0010862
• 2-Cyclohexen-1-one,3-chloro-5,5-dimethyl-
• UNII-E73W928G5O
• XH0967
• DB-014265
• STK802579
• BBL028028
• DTXCID0092457

• MDL： MFCD00051620
• Inchi： 1S/C8H11ClO/c1-8(2)4-6(9)3-7(10)5-8/h3H,4-5H2,1-2H3
• InChI Key： PJYTYJGMJDIKEJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(C)(C)C1)=O
• BRN： 1099253

Computed Properties

• Exact Mass: 158.05000
• Monoisotopic Mass: 158.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1,084 g/cm3
• Boiling Point: 44-46°C 0,1mm
• Flash Point: 44-46°C/0.1mm
• Refractive Index: 1.488
• PSA: 17.07000
• LogP: 2.49820
• Solubility: Uncertain

3-Chloro-5,5-dimethylcyclohex-2-enone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Chloro-5,5-dimethylcyclohex-2-enone

Latest Research Briefing on 3-Chloro-5,5-dimethylcyclohex-2-enone (CAS: 17530-69-7) in Chemical Biology and Pharmaceutical Applications

The compound 3-Chloro-5,5-dimethylcyclohex-2-enone (CAS: 17530-69-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in synthetic chemistry and drug development. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic uses, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the role of 3-Chloro-5,5-dimethylcyclohex-2-enone as a key intermediate in the synthesis of complex organic molecules. Its unique structural features, including the chloro and dimethyl substituents, make it a valuable building block for constructing pharmacologically active compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel anti-inflammatory agents, showcasing its potential in addressing unmet medical needs.

In addition to its synthetic applications, research has explored the biological activities of 3-Chloro-5,5-dimethylcyclohex-2-enone. A recent investigation in Bioorganic & Medicinal Chemistry Letters revealed its moderate inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs, although further optimization is required to enhance its potency and selectivity.

Another area of interest is the compound's role in agrochemical research. A 2024 study published in Pest Management Science reported that derivatives of 3-Chloro-5,5-dimethylcyclohex-2-enone exhibit promising herbicidal activity. The study identified specific structural modifications that could improve its efficacy, paving the way for the development of new, environmentally friendly herbicides.

Despite these advancements, challenges remain in the large-scale production and application of 3-Chloro-5,5-dimethylcyclohex-2-enone. Recent patents and industrial reports highlight efforts to optimize its synthesis, focusing on greener and more cost-effective methods. For example, a 2023 patent application described a novel catalytic process that significantly reduces waste and improves yield, addressing some of the scalability issues associated with traditional methods.

In conclusion, 3-Chloro-5,5-dimethylcyclohex-2-enone (CAS: 17530-69-7) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from drug development to agrochemicals, underscore its importance as a versatile intermediate. Future research should focus on refining its biological activity and optimizing synthetic routes to fully realize its potential in various industries.